2-Chloro-1-[(3S,4R)-3-(hydroxymethyl)-4-thiophen-3-ylpyrrolidin-1-yl]ethanone

• IUPAC Name: 2-chloro-1-[(3S,4R)-3-(hydroxymethyl)-4-thiophen-3-ylpyrrolidin-1-yl]ethanone
• InChI: InChI=1S/C11H14ClNO2S/c12-3-11(15)13-4-9(6-14)10(5-13)8-1-2-16-7-8/h1-2,7,9-10,14H,3-6H2/t9-,10-/m0/s1
• InChI Key: RLNGGHAMYBOTMS-UWVGGRQHSA-N
• Canonical SMILES: C1C(C(CN1C(=O)CCl)C2=CSC=C2)CO
• Isomeric SMILES: C1[C@H]([C@@H](CN1C(=O)CCl)C2=CSC=C2)CO
• Molecular Formula: C11H14ClNO2S
• Molecular Weight: 259.75 g/mol
• CAS No.: 2411179-41-2

Description

The compound “2-Chloro-1-[(3S,4R)-3-(hydroxymethyl)-4-thiophen-3-ylpyrrolidin-1-yl]ethanone” is a complex organic molecule. It contains a pyrrolidine ring, which is a five-membered ring with nitrogen as one of the atoms. It also has a thiophene ring, which is a five-membered ring with sulfur. The presence of a hydroxymethyl (-CH2OH) group indicates that it has alcohol functionality, and the presence of a ketone (C=O) group suggests it may undergo reactions typical of ketones.

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, is likely complex due to the presence of multiple functional groups and cyclic structures. The 3D structure would depend on the specific stereochemistry at the chiral centers in the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure and functional groups. For example, it’s likely to be relatively polar due to the presence of the alcohol and ketone groups, which could influence its solubility in different solvents.

Mechanism of Action

The mechanism of action of a compound typically refers to how it interacts with biological systems, which is hard to predict without experimental data. Given the complexity of this molecule, it could potentially interact with biological systems in a variety of ways.

Future Directions

The potential applications and future directions for this compound would depend on its specific properties and reactivity. It could potentially be of interest in fields like medicinal chemistry or materials science, but without more information, it’s hard to make specific predictions.